Cas no 146874-38-6 (Ethanone,1-(3H-imidazo[4,5-c]pyridin-4-yl)-)

• Product Name: Ethanone,1-(3H-imidazo[4,5-c]pyridin-4-yl)-
• CAS No: 146874-38-6
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 100981
• PubChem ID: 577206
• Update Time: 2025-04-18

Ethanone,1-(3H-imidazo[4,5-c]pyridin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3H-imidazo[4,5-c]pyridin-4-yl)-
• Ethanone, 1-(1H-imidazo[4,5-c]pyridin-4-yl)- (9CI)
• SCHEMBL21544519
• 1-{1H-imidazo[4,5-c]pyridin-4-yl}ethan-1-one
• 2-Acetylpyrido[3,4-D]imidazole (incorr.)
• WTOOGKIOBGXDDY-UHFFFAOYSA-N
• Ethanone,1-(1H-imidazo[4,5-c]pyridin-4-yl)-(9ci)
• 2-Acetylpyrido[3,4-d]imidazole
• Ethanone, 1-(3H-imidazo[4,5-c]pyridin-4-yl)-
• 1-(3H-Imidazo[4,5-c]pyridin-4-yl)ethanone
• DTXSID101269070
• 4-Acetylimidazo[4,5-c]pyridine
• 1-{3H-imidazo[4,5-c]pyridin-4-yl}ethan-1-one
• 146874-38-6
• Ethanone, 1-(1H-imidazo[4,5-c]pyridin-4-yl)-
• 7YR9CQ9C5X
• CHEBI:172419
• 1-(1H-imidazo[4,5-c]pyridin-4-yl)ethanone
• 1-(3H-Imidazo[4,5-c]pyridin-4-yl)ethanone #
• 1-(1H-Imidazo[4,5-c]pyridin-4-yl)ethanone, 9CI

• Inchi： 1S/C8H7N3O/c1-5(12)7-8-6(2-3-9-7)10-4-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： WTOOGKIOBGXDDY-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2=C(C=CN=1)NC=N2

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines